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Compound of Interest

Compound Name: N-Nitrosodiisopropylamine

Cat. No.: B026092 Get Quote

Essential Safety and Handling Guide for N-
Nitrosodiisopropylamine
This guide provides critical safety and logistical information for handling N-
Nitrosodiisopropylamine (NDIPA), a compound recognized as a potential carcinogen.[1]

Adherence to these procedures is paramount for the safety of all laboratory personnel.

N-Nitrosodiisopropylamine is classified as a substance that may cause cancer, is harmful if

swallowed, and is suspected of causing genetic defects.[2][3] It can also be toxic if inhaled and

may cause respiratory and skin sensitization.[4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the final and critical barrier in preventing exposure. The

following table summarizes the required personal protective equipment.
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PPE Category Specification Citation(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[5]

Skin Protection

Wear impervious and fire/flame

resistant clothing. Double-

gloving is recommended.

[5][6]

Gloves

Butyl rubber or SilverShield

gloves are recommended

when working with

concentrated N-

Nitrosodiethylamine, a similar

compound.

[6]

Respiratory Protection

A NIOSH-approved respirator

must be used when

engineering controls are

insufficient or for specific

procedures. A particulate filter

device (EN 143) may be

applicable. For spills or

emergencies, a self-contained

breathing apparatus is

necessary.

[4][5][6]

Hierarchy of Controls
To minimize the risk of exposure to N-Nitrosodiisopropylamine, a hierarchical approach to

safety controls should be implemented. Personal protective equipment, while essential, is the

last line of defense.
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Hierarchy of Controls for N-Nitrosodiisopropylamine
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Caption: Hierarchy of Controls for Handling Hazardous Chemicals.

Standard Operating Procedure for Handling N-
Nitrosodiisopropylamine
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The following workflow outlines the necessary steps for safely handling NDIPA in a laboratory

setting.

Safe Handling Workflow for N-Nitrosodiisopropylamine

1. Preparation
- Review SDS

- Prepare designated work area
- Verify fume hood/BSC functionality

2. Don PPE
- Lab coat/gown
- Double gloves
- Safety goggles

- Respirator (if required)

3. Handling
- Work within fume hood/BSC

- Ground containers
- Avoid aerosol formation

4. Decontamination
- Clean work surfaces

- Decontaminate equipment
- Dispose of contaminated wipes as hazardous waste

5. Doff PPE
- Remove and dispose of gloves

- Remove lab coat/gown
- Wash hands thoroughly

6. Waste Disposal
- Collect all NDIPA waste in labeled, sealed containers

- Store in secondary containment
- Arrange for hazardous waste pickup
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Caption: Step-by-step workflow for the safe handling of N-Nitrosodiisopropylamine.

Experimental Protocols
Handling and Storage:

Pre-Handling: Before use, thoroughly review the Safety Data Sheet (SDS).[6] Ensure a

designated area for handling is established within a laboratory fume hood or a certified

Biological Safety Cabinet (BSC).[5][6]

Ventilation: Always handle N-Nitrosodiisopropylamine in a well-ventilated area, utilizing

local exhaust ventilation such as a fume hood to prevent the formation of aerosols.[4][7]

Static Electricity: Take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment.[4]

Personal Hygiene: Do not eat, drink, or smoke in work areas.[4] Wash hands thoroughly after

handling the material and before entering eating areas.[4]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[5] Store locked

up and away from incompatible materials.[3]

Emergency Procedures:

In the event of exposure or a spill, follow these procedures immediately.
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Exposure Route Immediate Action Citation(s)

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

oxygen or artificial respiration.

Seek immediate medical

attention.

[5][7]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area thoroughly

with soap and plenty of water

for at least 15 minutes.

[5][6][7]

Eye Contact

Immediately flush the eyes

with copious amounts of water

for at least 15 minutes, holding

the eyelids open. Consult a

doctor.

[5][7]

Ingestion

Rinse the mouth with water. Do

not induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately.

[5][8]

Spill

Evacuate unnecessary

personnel. Wear appropriate

PPE, including respiratory

protection. Absorb the spill with

an inert material (e.g., sand,

diatomite). Collect the material

in a sealed container for

disposal as hazardous waste.

Ensure adequate ventilation of

the area.

[5][7]

Disposal Plan:
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Waste Collection: All materials contaminated with N-Nitrosodiisopropylamine, including

excess chemical, contaminated PPE, and cleaning materials, must be collected as

hazardous waste.[6]

Containerization: Store waste in properly labeled, sealed containers within secondary

containment.[6]

Disposal Method: The waste must be disposed of by a licensed hazardous material disposal

company.[5] Incineration in a facility equipped with an afterburner and scrubber is a potential

disposal method.[5]

Regulatory Compliance: Ensure all federal, state, and local regulations for the disposal of

this hazardous material are strictly followed.[5] Do not allow the chemical to enter sewers or

waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b026092#personal-protective-equipment-for-handling-
n-nitrosodiisopropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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